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Compound of Interest

Compound Name: HS-1371

Cat. No.: B607975 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
HS-1371 is a potent, ATP-competitive inhibitor of Receptor-Interacting Protein Kinase 3 (RIP3

or RIPK3), a central enzyme in the necroptosis signaling pathway.[1][2] Necroptosis is a form of

regulated necrosis, or programmed cell death, that is implicated in various pathological

conditions, including inflammatory diseases and ischemia-reperfusion injury.[1][3][4] By directly

binding to the ATP pocket of RIP3, HS-1371 suppresses its kinase activity, thereby blocking the

downstream signaling events that lead to cell death.[3][5] Unlike broad-spectrum cytotoxic

agents, HS-1371 specifically inhibits necroptosis without affecting apoptosis, making it a

valuable tool for studying cell death mechanisms.[1][6]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used

colorimetric method to assess cell metabolic activity, which serves as an indicator of cell

viability, proliferation, and cytotoxicity.[7][8] The assay is based on the ability of NAD(P)H-

dependent oxidoreductase enzymes in the mitochondria of viable cells to reduce the yellow

MTT salt into insoluble purple formazan crystals.[7][9]

This application note provides a detailed protocol for using the MTT assay to quantify the

protective effects of HS-1371 against induced necroptosis in a cell culture model.

Signaling Pathway of HS-1371 Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b607975?utm_src=pdf-interest
https://www.benchchem.com/product/b607975?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30237400/
https://www.medchemexpress.com/HS-1371.html
https://pubmed.ncbi.nlm.nih.gov/30237400/
https://www.medchemexpress.com/literature/hs-1371-is-a-small-molecule-rip3-inhibitor.html
https://www.cancer-research-network.com/2019/04/09/hs-1371-is-a-small-molecule-rip3-inhibitor/
https://www.benchchem.com/product/b607975?utm_src=pdf-body
https://www.medchemexpress.com/literature/hs-1371-is-a-small-molecule-rip3-inhibitor.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6148246/
https://www.benchchem.com/product/b607975?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30237400/
https://pure.kaist.ac.kr/en/publications/hs-1371-a-novel-kinase-inhibitor-of-rip3-mediated-necroptosis/
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.thermofisher.com/ru/ru/home/references/protocols/cell-and-tissue-analysis/protocols/vybrant-mtt-cell-proliferation-assay-protocol.html
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.benchchem.com/product/b607975?utm_src=pdf-body
https://www.benchchem.com/product/b607975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HS-1371 intervenes in the necroptosis pathway. Upon stimulation by factors like Tumor

Necrosis Factor (TNF), RIP1 and RIP3 kinases are recruited and activated, leading to the

phosphorylation of Mixed Lineage Kinase Domain-Like protein (MLKL). This triggers MLKL

oligomerization and translocation to the plasma membrane, causing membrane rupture and

cell death. HS-1371 specifically inhibits the kinase activity of RIP3, preventing MLKL

phosphorylation and halting the necroptotic cascade.[3][5]
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1. Seed Cells
(e.g., 1x10⁴ cells/well in 96-well plate)

2. Incubate
(24 hours)

3. Pre-treat with HS-1371
(Varying concentrations for 1-2 hours)

4. Induce Necroptosis
(Add TNFα, SMAC mimetic, z-VAD)

5. Incubate
(e.g., 24 hours)

6. Add MTT Solution
(10 µL of 5 mg/mL stock per well)

7. Incubate
(2-4 hours at 37°C)

8. Solubilize Formazan
(Add 100 µL DMSO or SDS solution)

9. Read Absorbance
(570 nm)
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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